Cas no 99906-09-9 (1,3-dimethyl-7-(3-phenoxypropyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 1,3-dimethyl-7-(3-phenoxypropyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 99906-09-9
• MF: C₂₀H₂₅N₅O₃
• MW: 383.444204092026
• CID: 6111732
• Update Time: 2025-05-21

1,3-dimethyl-7-(3-phenoxypropyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-7-(3-phenoxypropyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 1,3-dimethyl-7-(3-phenoxypropyl)-8-pyrrolidin-1-ylpurine-2,6-dione

• Inchi： 1S/C20H25N5O3/c1-22-17-16(18(26)23(2)20(22)27)25(19(21-17)24-11-6-7-12-24)13-8-14-28-15-9-4-3-5-10-15/h3-5,9-10H,6-8,11-14H2,1-2H3
• InChI Key： XXDUMGNSJFGKPE-UHFFFAOYSA-N
• SMILES： N1(CCCOC2=CC=CC=C2)C2=C(N(C)C(=O)N(C)C2=O)N=C1N1CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,3-dimethyl-7-(3-phenoxypropyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Compound CAS No. 99906-09-9: 1,3-Dimethyl-7-(3-phenoxypropyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

1,3-Dimethyl-7-(3-phenoxypropyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 99906-09-9) is a complex organic compound with a unique chemical structure that has garnered significant attention in recent scientific research. This compound belongs to the purine dione class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The molecule features a purine ring system with multiple substituents, including methyl groups, a phenoxypropyl chain, and a pyrrolidine moiety. These structural elements contribute to its pharmacological properties and make it a promising candidate for drug development.

The purine dione core of this compound is a key structural feature that has been extensively studied in various biological contexts. Purine derivatives are well-known for their roles in nucleic acid metabolism and signal transduction pathways. Recent studies have highlighted the potential of purine-based compounds as inhibitors of specific enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The addition of the phenoxypropyl group at position 7 introduces hydrophobicity and potentially enhances the compound's ability to interact with cellular membranes or specific protein pockets.

One of the most intriguing aspects of CAS No. 99906-09-9 is its pyrrolidine substituent at position 8. Pyrrolidine rings are commonly found in bioactive molecules due to their ability to form hydrogen bonds and stabilize certain conformations. This feature may enhance the compound's bioavailability and pharmacokinetic properties. Recent research has focused on optimizing such substituents to improve drug delivery and reduce off-target effects.

Experimental studies have demonstrated that CAS No. 99906-09-9 exhibits potent antiproliferative activity against various cancer cell lines. This activity is thought to arise from its ability to inhibit key enzymes involved in cell cycle regulation or apoptosis induction. For instance, preliminary data suggest that the compound may target cyclin-dependent kinases (CDKs), which are critical regulators of cell division. Additionally, its phenoxypropyl group may contribute to selective binding within cellular signaling pathways.

Another area of interest is the compound's potential as an anti-inflammatory agent. In vitro assays have shown that CAS No. 99906-09-9 can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This suggests that it may have therapeutic applications in conditions characterized by chronic inflammation, such as arthritis or inflammatory bowel disease.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on CAS No. 99906-09-9. These studies have revealed potential binding interactions with several drug targets, including protein kinases and G-protein coupled receptors (GPCRs). Such insights are invaluable for guiding further optimization of the compound's structure to enhance its potency and selectivity.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and cyclization steps. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining high yields. This highlights the importance of modern synthetic techniques in advancing the development of complex organic molecules like CAS No. 99906-09-